Cas no 3131-52-0 (5,6-Dihydroxyindole)

5,6-Dihydroxyindole (DHI) is a key intermediate in the biosynthesis of melanin, particularly eumelanin, making it significant in both biological and industrial applications. This compound exhibits strong antioxidant properties and plays a crucial role in oxidative polymerization processes, which are essential for melanin formation. Its high reactivity and stability under controlled conditions make it valuable for research in dermatology, cosmetics, and materials science. DHI is widely used in studies related to pigmentation disorders, UV protection, and the development of bio-inspired materials. Its ability to form stable polymers under mild conditions also highlights its potential in creating advanced functional materials with tunable properties.
5,6-Dihydroxyindole structure
5,6-Dihydroxyindole structure
Product Name:5,6-Dihydroxyindole
CAS No:3131-52-0
MF:C8H7NO2
MW:149.146682024002
MDL:MFCD00798933
CID:95139
Update Time:2025-07-02

5,6-Dihydroxyindole Chemical and Physical Properties

Names and Identifiers

    • 5,6-Dihydroxyindole
    • INDOLE-5,6-DIOL
    • DOPAMINE LUTINE
    • DIHYDROXYINDOLE
    • 1H-indole-5,6-diol
    • 5,6-DIYDROXYINDOLE
    • 5,6-Dihydroxy-1H-indole
    • 3H-INDOLE-5,6-DIOL
    • 3ID
    • 5,6-dihydroxyindol
    • 5,6-dihydroxy-indole
    • 5,6-Dihydroxyindoline
    • dhi
    • Indol-5,6-diol
    • 3131-52-0
    • MDL： MFCD00798933
    • Inchi： 1S/C8H7NO2/c10-7-3-5-1-2-9-6(5)4-8(7)11/h1-4,9-11H
    • InChI Key： SGNZYJXNUURYCH-UHFFFAOYSA-N
    • SMILES： OC1C(O)=CC2=C(C=CN2)C=1

Computed Properties

  • Exact Mass: 149.04800
  • Monoisotopic Mass: 149.047678466 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 149.15
  • XLogP3: 1.3
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • Density: 1.51
  • Boiling Point: 411.2℃ at 760 mmHg
  • Flash Point: 202.5°C
  • Refractive Index: 1.802
  • PSA: 56.25000
  • LogP: 1.57910

5,6-Dihydroxyindole Security Information

5,6-Dihydroxyindole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6-Dihydroxyindole Pricemore >>

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5,6-Dihydroxyindole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:3131-52-0)二羟吲哚
Order Number:LE26859366;LE6657;LE9424
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:59
Price ($):discuss personally
Email:18501500038@163.com
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
(CAS:3131-52-0)5,6-Dihydroxyindole
Order Number:C1521
Stock Status:in Stock
Quantity:25KG
Purity:98%
Pricing Information Last Updated:Friday, 15 August 2025 14:55
Price ($):discuss personally
Email:baischem@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3131-52-0)二羟吲哚
LE26859366;LE6657;LE9424
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
(CAS:3131-52-0)5,6-Dihydroxyindole
C1521
Purity:98%
Quantity:25KG
Price ($):Inquiry
Email